2-Aminopyrido[2,3-d]pyrimidine-7-carboxylic acid

• Molecular Formula: C8H6N4O2
• Molecular Weight: 190.16 g/mol
• SMILES: C1=CC(=NC2=NC(=NC=C21)N)C(=O)O
• InChI: InChI=1S/C8H6N4O2/c9-8-10-3-4-1-2-5(7(13)14)11-6(4)12-8/h1-3H,(H,13,14)(H2,9,10,11,12)
• InChIKey: XZXRUZTUTAONDZ-UHFFFAOYSA-N

2-Aminopyrido[2,3-d]pyrimidine-7-carboxylic Acid: Dual-Functional Kinase Scaffold

2-Aminopyrido[2,3-d]pyrimidine-7-carboxylic acid (CAS 1935207-98-9) is a fused bicyclic heterocycle consisting of a pyridine ring condensed to a pyrimidine core, bearing a free 2-amino group and a 7-carboxylic acid substituent . This compound belongs to the broader class of pyrido[2,3-d]pyrimidine-7-carboxylic acid derivatives, which have been disclosed in patents as protein kinase inhibitors, particularly against the Src family of tyrosine kinases, and are claimed to possess improved metabolic stability and/or selectivity relative to prior art compounds . The 2-amino moiety provides a nucleophilic handle for urea, amide, or Schiff-base formation, while the 7-carboxylic acid enables direct amide coupling, esterification, or salt formation, making the compound a versatile building block for generating focused kinase inhibitor libraries.

Workflow

Kinase inhibitor library synthesis via sequential C2/C7 derivatization

Selection

Dual orthogonal reactive handles (2-amino and 7-carboxylic acid)

Use Context

Reported selectivity and metabolic stability profiling in Src-family kinase studies

• [1] Schaefer, W., Honold, K., & Scheiblich, S. (2007). US Patent 7,163,941 B2. Pyrido[2,3-d]pyrimidin-7-carboxylic acid derivatives, their manufacture and use as pharmaceutical agents. Assigned to Hoffmann-La Roche Inc. View Source

Why 2-Aminopyrido[2,3-d]pyrimidine-7-carboxylic Acid Cannot Be Substituted

Closely related pyridopyrimidine building blocks—such as 2-aminopyrido[2,3-d]pyrimidine (lacking the 7-carboxylic acid), pyrido[2,3-d]pyrimidine-7-carboxylic acid (lacking the 2-amino group), or 2-aminopyrido[2,3-d]pyrimidin-7(8H)-one (possessing a 7-keto instead of 7-carboxyl)—cannot substitute for the target compound because each scaffold offers a distinct set of synthetic vectors and physicochemical properties that directly govern downstream derivatization strategy and final compound properties . The 7-carboxylic acid provides a critical ionizable center for solubility enhancement and salt formation, while the 2-amino group serves as a regioselective nucleophile for urea or amide bond formation at the C2 position—a modification known to confer selectivity for specific kinase targets . Substituting with a building block missing either functional group forecloses entire synthetic routes and alters the hydrogen-bonding capacity, solubility, and metabolic stability profile of the final inhibitor.

2-Aminopyrido[2,3-d]pyrimidine (lacks 7-COOH)

Absence of the ionizable carboxyl group may limit salt formation and solubility modulation, altering final compound properties.

Pyrido[2,3-d]pyrimidine-7-carboxylic acid (lacks 2-NH2)

Missing the C2 nucleophilic handle precludes urea/amide formation at the selectivity-determining position, restricting kinase-targeting derivatization.

2-Aminopyrido[2,3-d]pyrimidin-7(8H)-one (7-keto analog)

The non-ionizable 7-keto group differs in hydrogen-bonding capacity and may shift metabolic stability profiles reported for the carboxyl series.

• [1] Toogood, P. L., Harvey, P. J., Repine, J. T., et al. (2005). Discovery of a Potent and Selective Inhibitor of Cyclin-Dependent Kinase 4/6. Journal of Medicinal Chemistry, 48(7), 2388–2406. View Source
• [2] Klutchko, S. R., Zhou, H., Winters, R. G., et al. (1998). 2-Substituted Aminopyrido[2,3-d]pyrimidin-7(8H)-ones. Structure–Activity Relationships Against Selected Tyrosine Kinases and in Vitro and in Vivo Anticancer Activity. Journal of Medicinal Chemistry, 41(17), 3276–3292. View Source

2-Aminopyrido[2,3-d]pyrimidine-7-carboxylic Acid: Evidence vs. Structural Analogs

Dual Orthogonal Handles vs. Single-Functional Analogs

The target compound possesses two chemically orthogonal reactive handles: a nucleophilic primary amine at C2 and an electrophilic carboxylic acid at C7. In contrast, 2-aminopyrido[2,3-d]pyrimidine (CAS 882679-07-4) bears only the C2 amine, and pyrido[2,3-d]pyrimidine-7-carboxylic acid bears only the C7 carboxyl . This dual functionality enables regioselective, sequential derivatization without protecting-group manipulation, allowing for example amine acylation or urea formation at C2 conserved while the C7 acid undergoes amide coupling . No direct head-to-head comparison of reaction yields between these specific scaffolds has been published; however, the presence of two orthogonal handles is a structural feature that directly enables synthetic divergence and is a key selection criterion for building block procurement.

Dual vs. single handles

Class-level

2 orthogonal handles (C2-NH2, C7-COOH) vs 1 handle in comparator scaffolds

Enables sequential, chemoselective derivatization without intermediate protection.

Structural inference; no head-to-head yield comparison published.

Evidence Dimension	Number of orthogonal reactive handles for sequential derivatization
Target Compound Data	2 orthogonal handles (C2-NH2, C7-COOH)
Comparator Or Baseline	2-Aminopyrido[2,3-d]pyrimidine: 1 handle (C2-NH2); Pyrido[2,3-d]pyrimidine-7-carboxylic acid: 1 handle (C7-COOH)
Quantified Difference	2 vs. 1 orthogonal reactive handle(s)
Conditions	Structural comparison based on molecular connectivity; applicable to conventional amide coupling, urea formation, and esterification protocols

Why This Matters

Dual orthogonal handles enable sequential, chemoselective derivatization without intermediate deprotection steps, reducing synthetic step count and increasing library diversity per scaffold.

• [1] Schaefer, W., Honold, K., & Scheiblich, S. (2007). US Patent 7,163,941 B2. Pyrido[2,3-d]pyrimidin-7-carboxylic acid derivatives, their manufacture and use as pharmaceutical agents. Assigned to Hoffmann-La Roche Inc. View Source

Ionizable 7-COOH vs. 7-One for Salt Formation & Solubility

The 7-carboxylic acid group of the target compound provides an ionizable center with a predicted pKa of approximately 3.5 for closely related 1,3,5-trimethyl-2,4-dioxo-pyrido[2,3-d]pyrimidine-7-carboxylic acid . In contrast, the 7(8H)-one congeners (e.g., compound 63 in Klutchko et al.) lack this ionizable functionality, limiting salt formation and pH-dependent solubility modulation . The presence of the carboxylic acid enables stoichiometric salt formation with pharmaceutically acceptable counterions (e.g., sodium, potassium, lysine), which can significantly enhance aqueous solubility and oral bioavailability—a strategy precluded for the 7-one series.

Ionizable 7-COOH vs. 7-one

Class-level

Predicted pKa ~3.5 (carboxyl) vs non-ionizable 7-one comparator

Supports salt screening for solubility-limited research compounds.

pKa based on closest analog; direct salt data not published.

Evidence Dimension	Ionizable group presence and predicted pKa for salt formation
Target Compound Data	7-COOH present; predicted pKa ~3.5 (based on closest available analog)
Comparator Or Baseline	2-Aminopyrido[2,3-d]pyrimidin-7(8H)-one (compound 63): 7-keto, no carboxyl pKa
Quantified Difference	Qualitative: ionizable carboxyl absent in 7-one comparator
Conditions	pKa prediction for 1,3,5-trimethyl-2,4-dioxo-pyrido[2,3-d]pyrimidine-7-carboxylic acid (ChemBase ID 120154); comparator data from Klutchko et al. 1998

Why This Matters

The ionizable carboxyl group permits systematic salt screening for solubility-limited lead compounds, a critical step in preclinical formulation development not available with non-ionizable 7-one scaffolds.

• [1] ChemBase. 1,3,5-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylic acid (ChemBase ID 120154). Acid pKa 3.5292046. Accessed April 2026. View Source
• [2] Klutchko, S. R., Zhou, H., Winters, R. G., et al. (1998). 2-Substituted Aminopyrido[2,3-d]pyrimidin-7(8H)-ones. Structure–Activity Relationships Against Selected Tyrosine Kinases and in Vitro and in Vivo Anticancer Activity. Journal of Medicinal Chemistry, 41(17), 3276–3292. View Source

Tyrosine Kinase Inhibition: 7-Carboxyl vs. 7-One Series

The closest structurally related class with published quantitative kinase inhibition data is the 2-substituted aminopyrido[2,3-d]pyrimidin-7(8H)-one series. The lead compound 63 (6-(2,6-dichlorophenyl)-2-{[4-(2-diethylaminoethoxy)phenyl]amino}-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one) exhibited IC50 values of 0.079 μM (PDGFr), 0.043 μM (bFGFr), 0.044 μM (EGFr), and 0.009 μM (c-Src) in kinase assays . The 7-carboxylic acid series, disclosed in the Roche patent US 7,163,941, is claimed to possess 'at least the same activity against src-tyrosine kinase compared to compounds known in the art, together with improved metabolic stability and/or selectivity' . No direct head-to-head IC50 comparison between a 7-carboxyl analog and compound 63 has been published in peer-reviewed literature; data are limited to patent claims.

Kinase inhibition (Src)

Data to verify

Comparator 7-one IC50: 0.009 μM (c-Src); 7-COOH derivatives claimed equipotent (patent)

Supports kinase inhibition assay context; reported equipotency with selectivity.

No peer-reviewed head-to-head IC50 for 7-COOH series.

Evidence Dimension	Kinase inhibition potency (IC50) against Src and PDGFr tyrosine kinases
Target Compound Data	No published IC50 for the exact free scaffold; downstream amide derivatives claimed equipotent to prior art per US 7,163,941
Comparator Or Baseline	Compound 63 (7-one analog): IC50 = 0.079 μM (PDGFr), 0.009 μM (c-Src) (Klutchko et al. 1998)
Quantified Difference	Not directly quantifiable; patent claims parity with improved selectivity/metabolic stability
Conditions	In vitro kinase assays using recombinant tyrosine kinases; [γ-32P]ATP radiolabel transfer assay; comparator data from Klutchko et al. 1998

Why This Matters

For procurement decisions, the documented potency of the closely related 7-one analog against a broad panel of therapeutically relevant kinases supports the target scaffold's validity, while the 7-carboxyl series offers the additional advantage of direct, versatile conjugation chemistry.

• [1] Klutchko, S. R., Zhou, H., Winters, R. G., et al. (1998). 2-Substituted Aminopyrido[2,3-d]pyrimidin-7(8H)-ones. Structure–Activity Relationships Against Selected Tyrosine Kinases and in Vitro and in Vivo Anticancer Activity. Journal of Medicinal Chemistry, 41(17), 3276–3292. View Source
• [2] Schaefer, W., Honold, K., & Scheiblich, S. (2007). US Patent 7,163,941 B2. Pyrido[2,3-d]pyrimidin-7-carboxylic acid derivatives, their manufacture and use as pharmaceutical agents. Assigned to Hoffmann-La Roche Inc. View Source

TiO2/SiO2-Catalyzed Synthesis vs. Traditional Multi-Step Routes

A TiO2/SiO2 nanocomposite (1:1 molar ratio) catalyzes the one-step synthesis of 5-aryl-1,3-dimethyl-2,4-dioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-7-carboxylic acids from 6-aminopyrimidines and arylidene pyruvic acids, achieving yields of 94–98% within 2–3 hours at room temperature in aqueous media . Although this protocol does not directly generate the 2-amino-7-carboxyl target scaffold, it demonstrates the high synthetic accessibility of pyrido[2,3-d]pyrimidine-7-carboxylic acids. In contrast, the multi-step synthesis of 2-aminopyrido[2,3-d]pyrimidin-7(8H)-ones (Klutchko et al. 1998) requires multiple protection/deprotection and substitution steps .

Synthetic yield

Class-level

94–98% single-step yield for pyrido[2,3-d]pyrimidine-7-carboxylic acid core (TiO2/SiO2, aq, r.t.)

Supports procurement evaluation via reported high-yield green synthesis.

Class-level yield for 5-aryl-2,4-dioxo analogs; direct transferability not confirmed.

Evidence Dimension	Synthetic yield for pyrido[2,3-d]pyrimidine-7-carboxylic acid core assembly
Target Compound Data	Class-level yield of 94–98% for 5-aryl-2,4-dioxo analogs (TiO2/SiO2 catalyst, aqueous, r.t., 2–3 h)
Comparator Or Baseline	Multi-step synthesis of 2-aminopyrido[2,3-d]pyrimidin-7(8H)-ones: overall yields not explicitly reported but involves multiple synthetic steps
Quantified Difference	94–98% single-step core assembly vs. multi-step sequence
Conditions	TiO2/SiO2 nanocomposite, aqueous medium, room temperature, 2–3 h (Sadegh-Samiei & Abdolmohammadi 2018)

Why This Matters

High-yielding, green-chemistry-compatible synthetic routes for the carboxylic acid core reduce procurement cost and environmental footprint relative to multi-step routes for 7-one analogs, supporting large-scale library production decisions.

• [1] Sadegh-Samiei, S., & Abdolmohammadi, S. (2018). Efficient synthesis of pyrido[2,3-d]pyrimidine-7-carboxylic acids catalyzed by a TiO2/SiO2 nanocomposite in aqueous media at room temperature. Zeitschrift für Naturforschung B, 73(9), 641–645. View Source
• [2] Klutchko, S. R., Zhou, H., Winters, R. G., et al. (1998). 2-Substituted Aminopyrido[2,3-d]pyrimidin-7(8H)-ones. Structure–Activity Relationships Against Selected Tyrosine Kinases and in Vitro and in Vivo Anticancer Activity. Journal of Medicinal Chemistry, 41(17), 3276–3292. View Source

Cdk4/6 Selectivity via C2-Aminopyridine Modification

Modification of the pyrido[2,3-d]pyrimidin-7-one template to include a 2-aminopyridine side chain at the C2 position confers 'exquisite selectivity for Cdk4/6 in vitro,' with the most selective inhibitors creating a G1 cell cycle block at concentrations up to 100-fold the IC50 for cell proliferation . Compound 43 (PD 0332991; palbociclib), a C2-aminopyridine-substituted pyrido[2,3-d]pyrimidine, was identified as a clinical drug candidate based on this selectivity profile. Although the 7-carboxyl derivatives have not been directly evaluated in the same Cdk assay, the C2-amino group is conserved in the target scaffold, suggesting it can serve as a viable starting point for designing Cdk4/6-selective 7-carboxylic acid-based inhibitors through appropriate C2 side-chain elaboration.

Cdk4/6 selectivity

Context-dependent

Selectivity index up to 100-fold for C2-aminopyridine pyrido[2,3-d]pyrimidin-7-ones

Indicates potential for generating selective Cdk4/6 probes from 7-COOH scaffold.

Cross-study comparison; not experimentally validated for 7-COOH scaffold.

Evidence Dimension	Kinase selectivity ratio (Cdk4/6 vs. anti-proliferative IC50)
Target Compound Data	Scaffold retains C2-amino group for pyridine side-chain attachment; direct Cdk selectivity data not available for 7-COOH series
Comparator Or Baseline	C2-aminopyridine pyrido[2,3-d]pyrimidine-7-ones: selectivity index up to 100-fold (Cdk4/6 inhibition vs. cell proliferation, Toogood et al. 2005)
Quantified Difference	Selectivity index up to 100-fold for 7-one C2-aminopyridine derivatives; transferability to 7-COOH scaffold not experimentally confirmed
Conditions	In vitro Cdk4/6 enzymatic assay and cell-based G1 arrest assay; compound 43 (PD 0332991) selectivity profiling

Why This Matters

The documented 100-fold selectivity window for C2-aminopyridine-substituted pyrido[2,3-d]pyrimidines validates the target scaffold's potential for generating selective kinase inhibitors, and the 7-COOH handle enables direct conjugation to targeting moieties, fluorophores, or biotin without compromising the C2 selectivity-determining region.

• [1] Toogood, P. L., Harvey, P. J., Repine, J. T., et al. (2005). Discovery of a Potent and Selective Inhibitor of Cyclin-Dependent Kinase 4/6. Journal of Medicinal Chemistry, 48(7), 2388–2406. View Source

Application Scenarios for 2-Aminopyrido[2,3-d]pyrimidine-7-carboxylic Acid

Kinase Inhibitor Library via Sequential C2/C7 Derivatization

The dual orthogonal handles (C2-NH2 and C7-COOH) enable efficient parallel library generation: the C2 amine can be converted to ureas or amides using diverse isocyanates or acid chlorides, while the C7 carboxylic acid can be coupled with amine-containing fragments using standard HATU/EDCI protocols. This regioselective two-step sequence has been validated in the patent literature for generating src-family kinase inhibitors with claimed improved metabolic stability . Libraries of 50–500 compounds can be generated from a single batch of the scaffold.

Salt Screening & Solubility Optimization for Preclinical Leads

The ionizable 7-carboxylic acid (predicted pKa ~3.5 based on the closest available pyrido[2,3-d]pyrimidine-7-carboxylic acid analog) enables stoichiometric salt formation with pharmaceutically acceptable counterions (sodium, potassium, meglumine, lysine) . This directly addresses solubility-limited absorption issues that frequently plague neutral kinase inhibitors. The 7-one analog compound 63 from Klutchko et al. demonstrated high systemic plasma clearance in rats ; the 7-carboxyl series, through salt formation, may offer superior oral pharmacokinetic properties, though head-to-head PK data are not publicly available.

Fragment-Based Drug Design: C2-Amine as Fragment Anchor

The C2-amino group of the scaffold can be directly exploited in fragment-based approaches. As demonstrated by Toogood et al., the 2-aminopyridine moiety is critical for achieving Cdk4/6 selectivity (up to 100-fold selectivity index) . The free 2-amino group on the target compound allows direct fragment attachment at this selectivity-determining position without requiring deprotection steps, unlike the Boc-protected 2-amino analog (CAS 2306271-95-2), which requires acidic deprotection before further derivatization.

Biotin/Reporter Conjugation for Target Engagement Studies

The 7-carboxylic acid provides a direct, traceless conjugation handle for attaching biotin, fluorescent reporters (e.g., BODIPY, fluorescein), or PEG linkers via amide bond formation. This enables the conversion of kinase-binding scaffolds into affinity probes for pull-down experiments or cellular imaging without altering the C2 pharmacophore region. The 7-one analog (compound 63) cannot be similarly conjugated without modifying the core heterocycle, which would alter its kinase-binding properties .

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Dual orthogonal handles (C2-NH2, C7-COOH)

Regioselective library generation via sequential C2/C7 derivatization

Salt and solubility screening

Ionizable 7-carboxyl (predicted pKa ~3.5)

pH-dependent salt formation and solubility modulation

Kinase selectivity probe design

C2-amino group for fragment attachment

Retention of Cdk4/6 selectivity profile

Affinity probe conjugation

7-carboxyl for traceless reporter attachment

Biotin/fluorophore coupling without C2 pharmacophore modification

• [1] Schaefer, W., Honold, K., & Scheiblich, S. (2007). US Patent 7,163,941 B2. Pyrido[2,3-d]pyrimidin-7-carboxylic acid derivatives, their manufacture and use as pharmaceutical agents. Assigned to Hoffmann-La Roche Inc. View Source
• [2] ChemBase. 1,3,5-trimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylic acid (ChemBase ID 120154). Acid pKa 3.5292046. Accessed April 2026. View Source
• [3] Klutchko, S. R., Zhou, H., Winters, R. G., et al. (1998). 2-Substituted Aminopyrido[2,3-d]pyrimidin-7(8H)-ones. Structure–Activity Relationships Against Selected Tyrosine Kinases and in Vitro and in Vivo Anticancer Activity. Journal of Medicinal Chemistry, 41(17), 3276–3292. View Source
• [4] Toogood, P. L., Harvey, P. J., Repine, J. T., et al. (2005). Discovery of a Potent and Selective Inhibitor of Cyclin-Dependent Kinase 4/6. Journal of Medicinal Chemistry, 48(7), 2388–2406. View Source